(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid
Naringenin-7-O-β-D-glucuronide is a main phase II metabolite of naringenin (Item No. 14173) that is detectable in urine.
Brand Name:
Vulcanchem
CAS No.:
158196-34-0
VCID:
VC0030591
InChI:
InChI=1S/C21H20O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1
SMILES:
Molecular Formula:
C21H20O11
Molecular Weight:
448.4 g/mol
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid
CAS No.: 158196-34-0
Reference Standards
VCID: VC0030591
Molecular Formula: C21H20O11
Molecular Weight: 448.4 g/mol
CAS No. | 158196-34-0 |
---|---|
Product Name | (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid |
Molecular Formula | C21H20O11 |
Molecular Weight | 448.4 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H20O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1 |
Standard InChIKey | BDCRTIDKZGEVEN-NJQIUIKYSA-N |
Isomeric SMILES | C1[C@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O |
Canonical SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O |
Appearance | Assay:≥98%A crystalline solid |
Description | Naringenin-7-O-β-D-glucuronide is a main phase II metabolite of naringenin (Item No. 14173) that is detectable in urine. |
Synonyms | (2S)-3,4-Dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid; _x000B_ |
PubChem Compound | 15540754 |
Last Modified | Nov 11 2021 |
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